2-(Chloromethyl)-1-methylpiperidine
Cat. No. B140178
M. Wt: 147.64 g/mol
InChI Key: FGMRHGUEOYXVMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]1[CH:3]([CH2:8][OH:9])[CH2:4][CH2:5][CH2:6][CH2:7]1.[CH:14]([Cl:15])([Cl:16])[Cl:17].[S:10]([Cl:11])([Cl:12])=[O:13]>>[CH3:1][N:2]1[CH:3]([CH2:8][Cl:12])[CH2:4][CH2:5][CH2:6][CH2:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CN1CCCCC1CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
ClC(Cl)Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
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product
|
|
Smiles
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CN1CCCCC1CCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
